4-(Acetylamino)benzylphosphonate

• CAS: 80434-81-7

Core Science & Biosynthesis

The Strategic Utility of 4-(Acetylamino)benzylphosphonate in Medicinal Chemistry: Physicochemical Profiling and Synthetic Workflows

Executive Summary

In the landscape of modern drug discovery, bifunctional synthons are critical for constructing complex molecular architectures. 4-(Acetylamino)benzylphosphonate (and its diethyl ester derivative) serves as a highly versatile intermediate. Characterized by an acetamide group, a rigid benzylic linker, and a phosphonate moiety, this compound offers orthogonal reactivity that is invaluable to synthetic chemists. This technical guide explores the structural dynamics, physicochemical properties, and validated experimental workflows of 4-(Acetylamino)benzylphosphonate, demonstrating its role as a phosphate bioisostere in advanced therapeutics.

Structural Dynamics and Pharmacophore Utility

The molecular architecture of 4-(Acetylamino)benzylphosphonate is defined by three distinct domains, each contributing to its utility in rational drug design:

• The Acetamide Group: Acts as both a hydrogen bond donor and acceptor. In synthetic workflows, it serves as a robust protecting group for the underlying aniline, resistant to mild basic and acidic conditions.

• The Benzyl Linker: Provides a rigid, hydrophobic core capable of π−π stacking interactions within target protein binding pockets.

• The Phosphonate Group: A highly stable phosphate bioisostere. Unlike native phosphates, the C-P bond is resistant to enzymatic cleavage by phosphatases.

In medicinal chemistry, the phosphonic acid derivative mimics the tetrahedral transition state of phosphate hydrolysis. This makes it an exceptionally potent pharmacophore for chelating divalent metal cations (e.g., Mg2+ , Mn2+ ) in the active sites of critical enzymes[1].

Pharmacophore mapping of 4-(Acetylamino)benzylphosphonate in an enzyme active site.

Physicochemical Profiling

Understanding the physicochemical parameters of both the protected ester and the free acid forms is critical for predicting their behavior in both synthetic reactions and biological assays. The diethyl ester is highly lipophilic, enabling solubility in organic solvents for synthesis, whereas the free phosphonic acid is highly polar and typically exists as a dianion at physiological pH.

Quantitative Data Summary

Property	Diethyl 4-(Acetylamino)benzylphosphonate	4-(Acetylamino)benzylphosphonic Acid
Chemical Formula	C₁₃H₂₀NO₄P	C▖H₁₂NO₄P
Molecular Weight	285.28 g/mol	229.17 g/mol
Physical State	Viscous oil / Low-melting solid	Crystalline solid
Solubility	DCM, EtOAc, EtOH, DMSO	Water, Methanol, DMSO
H-Bond Donors	1 (Amide NH)	3 (Amide NH, 2x Phosphonic OH)
H-Bond Acceptors	4 (Amide C=O, Phosphonate P=O, 2x P-O-C)	4 (Amide C=O, Phosphonate P=O, 2x P-OH)
Estimated pKa	N/A (Esterified)	pKa₁ ~2.1, pKa₂ ~7.3

Applications in Advanced Drug Development

The structural motifs of 4-(Acetylamino)benzylphosphonate have been heavily leveraged in the pharmaceutical industry, particularly in the development of targeted therapeutics:

• HIV Integrase Inhibitors: The phosphonate moiety is highly effective at chelating metal cations present in the active site of viral enzymes. Derivatives of benzylphosphonates have been documented as crucial intermediates in the synthesis of HIV integrase inhibitors, preventing the insertion of the viral genome into host DNA[1][2].

• Kinase Inhibitors: Phosphonate derivatives are actively explored in the synthesis of Janus kinase (JAK) inhibitors. The ability of the phosphonate to mimic phosphate groups allows these compounds to competitively bind in the ATP-binding pocket or allosteric sites of kinases, modulating signal transduction pathways critical in rheumatoid arthritis, asthma, and oncology[3].

• Regulatory Tracking: Because it is a potent intermediate, tracking the specific derivatives of 4-(acetylamino)benzylphosphonate and their safety profiles is essential for regulatory compliance during scale-up and manufacturing[4].

Chemical Reactivity and Synthetic Pathways

The synthetic power of 4-(Acetylamino)benzylphosphonate lies in its orthogonal reactivity.

Orthogonal synthetic reactivity pathways of 4-(Acetylamino)benzylphosphonate.

Validated Experimental Protocols

Expertise & Experience Note: The following protocols are designed as self-validating systems. Causality is explained for each critical step, and physical indicators are embedded to ensure researchers can verify reaction progress in real-time without relying solely on downstream chromatography.

Protocol A: Synthesis of Diethyl 4-(Acetylamino)benzylphosphonate via Michaelis-Arbuzov Reaction

Objective: Synthesize the diethyl ester precursor from N-(4-(bromomethyl)phenyl)acetamide. Causality: The Michaelis-Arbuzov reaction requires elevated temperatures to drive the nucleophilic attack of the phosphite and the subsequent elimination of the alkyl halide. Removing the volatile ethyl bromide byproduct shifts the equilibrium forward.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried, round-bottom flask equipped with a reflux condenser and a distillation head with N-(4-(bromomethyl)phenyl)acetamide (1.0 equiv).

• Reagent Addition: Add triethyl phosphite (1.5 equiv). Note: The excess phosphite acts as both the reactant and the solvent.

• Heating & Validation: Gradually heat the mixture to 120–130 °C under an inert argon atmosphere.

  • Self-Validation: Observe the distillation head. The evolution and distillation of ethyl bromide (boiling point ~38 °C) is the physical indicator that the Arbuzov rearrangement is occurring.

• Completion: Maintain the temperature until the evolution of ethyl bromide completely ceases (typically 4–6 hours).

• Purification: Cool the reaction to room temperature. Remove the excess triethyl phosphite in vacuo. Purify the resulting viscous oil via flash column chromatography (DCM:MeOH) to yield Diethyl 4-(acetylamino)benzylphosphonate.

Protocol B: Chemoselective Phosphonate Deprotection via TMSBr

Objective: Convert the diethyl ester to the free phosphonic acid without hydrolyzing the acetamide group. Causality: Traditional aqueous acid reflux (e.g., concentrated HCl) will hydrolyze both the phosphonate ester and the acetamide. To achieve chemoselectivity, Bromotrimethylsilane (TMSBr) is used. TMSBr acts as a soft Lewis acid, selectively cleaving the P-O-Et bond to form a silyl ester intermediate under anhydrous conditions, preserving the amide.

Step-by-Step Methodology:

• Preparation: Dissolve Diethyl 4-(acetylamino)benzylphosphonate (1.0 equiv) in anhydrous dichloromethane (DCM) under an argon atmosphere. Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Dropwise, add Bromotrimethylsilane (TMSBr) (3.0 equiv) via syringe.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

  • Self-Validation: Monitor via TLC. The starting material spot will disappear, replaced by a highly polar baseline spot (the silyl ester intermediate).

• Hydrolysis: Quench the reaction by adding methanol or water (excess) and stir for 1 hour at room temperature. This rapidly hydrolyzes the silyl ester to the free phosphonic acid.

• Isolation: Concentrate the mixture in vacuo. Triturate the resulting residue with cold diethyl ether to precipitate the pure 4-(Acetylamino)benzylphosphonic acid as a crystalline solid. Filter and dry under high vacuum.

References

• Title: US9328099B2 - Cyanomethylpyrazole carboxamides as janus kinase inhibitors Source: Google Patents URL
• Source: Googleapis.
• Title: 4-(acetylamino)

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. WO2004004657A2 - Hiv integrase inhibitors - Google Patents [patents.google.com]
• 3. US9328099B2 - Cyanomethylpyrazole carboxamides as janus kinase inhibitors - Google Patents [patents.google.com]
• 4. nextsds.com [nextsds.com]

Pharmacokinetics and Metabolic Profiling of 4-(Acetylamino)benzylphosphonate Derivatives: A Technical Guide

Executive Summary

4-(Acetylamino)benzylphosphonate derivatives represent a highly versatile class of organophosphorus compounds. Functioning as transition-state analogs and stable phosphate mimics, they are potent inhibitors of various enzymes, including serine proteases and ligases [1]. However, translating their in vitro potency into in vivo efficacy requires navigating complex pharmacokinetic (PK) landscapes. As a Senior Application Scientist, I have structured this whitepaper to deconstruct the absorption, distribution, metabolism, and excretion (ADME) dynamics of this scaffold, providing field-proven, self-validating protocols for their preclinical evaluation.

Structural Rationale and Physicochemical Drivers

The pharmacokinetic behavior of 4-(acetylamino)benzylphosphonates is dictated by two distinct structural domains:

• The Phosphonate Core: At physiological pH, free phosphonic acids are highly ionized (pKa₁ ~2.0, pKa₂ ~7.0). This extreme polarity severely restricts passive transcellular diffusion across the intestinal epithelium, resulting in oral bioavailability that rarely exceeds 1% [1].

• The 4-Acetylamino Benzyl Moiety: The aromatic ring provides essential lipophilicity and π−π stacking capabilities for target engagement, while the acetylamino group introduces a site for hydrogen bonding. However, this amide bond also introduces a metabolic liability, acting as a substrate for hepatic amidases.

The Prodrug Imperative: To circumvent the permeability barrier, these compounds are almost exclusively formulated as dialkyl or diaryl ester prodrugs (e.g., diethyl 4-(acetylamino)benzylphosphonate). Esterification masks the ionizable oxygen atoms, significantly increasing the LogP and enabling gastrointestinal absorption [2].

ADME Dynamics and Metabolic Biotransformation

Absorption and Distribution

When administered orally, the diethyl ester prodrug exhibits rapid absorption. Once in systemic circulation, the compound's distribution volume ( Vd​ ) is moderate, driven by the lipophilicity of the masked phosphonate and the benzyl ring.

Hepatic and Plasma Metabolism

The biotransformation of diethyl benzylphosphonate derivatives is a multi-step, enzyme-driven process [3]:

• Phase I Ester Hydrolysis (Activation): Carboxylesterases in the liver and plasma rapidly hydrolyze one ethyl group to form a monoethyl metabolite. The subsequent cleavage to the active free phosphonic acid is generally slower and mediated by phosphodiesterases.

• Amide Hydrolysis (Degradation): The 4-acetylamino group is susceptible to cleavage by amidases or Cytochrome P450 (CYP) enzymes, yielding a deacetylated (amino) metabolite. This exposes a primary amine, which can undergo subsequent Phase II conjugation or oxidation [4].

Metabolic biotransformation pathways of diethyl 4-(acetylamino)benzylphosphonate prodrugs.

Excretion

The highly polar free phosphonic acid, once formed, is resistant to further oxidative metabolism and is rapidly cleared via renal filtration. Consequently, the half-life ( t1/2​ ) of the active moiety is often short, necessitating careful tuning of the ester leaving groups to achieve sustained therapeutic exposure.

Quantitative Pharmacokinetic Parameters

The following table summarizes representative baseline PK metrics derived from preclinical mammalian models (e.g., rat/cynomolgus monkey) comparing the esterified prodrug to the active free acid [3].

PK Parameter	Diethyl Ester Prodrug	Free Phosphonic Acid	Causality / Mechanistic Driver
Oral Bioavailability ( F )	60% – 75%	< 2%	Esterification masks polarity, allowing passive diffusion.
Clearance ( CLtot​ )	High (> 500 mL/h/kg)	High	Prodrug is rapidly hydrolyzed; free acid is rapidly excreted.
Volume of Distribution ( Vd​ )	~ 0.7 – 1.2 L/kg	< 0.2 L/kg	Prodrug partitions into tissues; free acid is confined to plasma.
Half-life ( t1/2​ )	0.8 – 1.5 hours	0.5 – 1.0 hours	Rapid esterase action and subsequent renal clearance.

Self-Validating Experimental Protocols

To accurately profile the PK of these derivatives, standard assays must be modified to account for both CYP450 and esterase activity. The following protocols are designed as self-validating systems , ensuring that assay artifacts are immediately identifiable.

Protocol 1: In Vitro Microsomal Stability and Metabolic Phenotyping

Purpose: To determine intrinsic clearance ( CLint​ ) and isolate the specific enzymatic drivers (CYP vs. Carboxylesterase) of compound degradation.

Causality in Design: Liver microsomes contain both CYPs and carboxylesterases. Because CYPs require NADPH to function and esterases do not, running parallel incubations with and without NADPH isolates the metabolic pathways [3]. The addition of Bis-(p-nitrophenyl) phosphate (BNPP) acts as a self-validating control to confirm esterase dependency.

Step-by-Step Methodology:

• Matrix Preparation: Thaw pooled liver microsomes (rat or human) on ice. Prepare a 100 mM phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Test Article Spiking: Add the diethyl 4-(acetylamino)benzylphosphonate (final concentration: 1 µM) to the microsomal suspension (final protein concentration: 0.5 mg/mL).

• Control Segregation (The Self-Validating Step): Split the master mix into three parallel arms:

  • Arm A (Total Metabolism): Add 1 mM NADPH.

  • Arm B (Esterase Isolation): Add an equivalent volume of buffer (No NADPH).

  • Arm C (CYP Isolation): Add 1 mM NADPH + 100 µM BNPP (Carboxylesterase inhibitor).

• Incubation & Quenching: Incubate at 37°C. At time points 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Preparation for Analysis: Centrifuge at 14,000 x g for 15 minutes at 4°C to precipitate proteins. Transfer the supernatant to LC vials.

Standardized in vitro pharmacokinetic screening workflow for benzylphosphonate derivatives.

Protocol 2: LC-MS/MS Bioanalytical Framework

Purpose: To quantify the disappearance of the prodrug and the appearance of the monoethyl and free acid metabolites.

Causality in Design: The extreme polarity shift from the diethyl ester to the free phosphonic acid means a standard C18 reverse-phase column will fail to retain the free acid. A self-validating chromatographic method must employ either HILIC (Hydrophilic Interaction Liquid Chromatography) or a specialized polar-embedded C18 column.

Step-by-Step Methodology:

• Chromatography: Utilize a ZIC-HILIC column (2.1 x 100 mm, 3.5 µm).

  • Mobile Phase A: 10 mM Ammonium acetate in water (pH 6.8).

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start at 90% B, dropping to 40% B over 5 minutes to elute the highly polar free acid, followed by re-equilibration.

• Mass Spectrometry: Operate in Electrospray Ionization (ESI) positive mode for the prodrug, but switch to ESI negative mode for the free phosphonic acid, as the phosphate group readily loses protons.

• MRM Transitions: Monitor specific Multiple Reaction Monitoring (MRM) transitions. For the free acid, look for the neutral loss of the acetyl group or cleavage at the benzyl-phosphorus bond.

Strategic Optimization for Drug Development

When developing 4-(acetylamino)benzylphosphonates, researchers must balance the rate of prodrug activation against systemic clearance. If the diethyl ester is hydrolyzed too rapidly (resulting in a t1/2​ < 30 mins), the compound will be cleared before reaching peripheral target tissues.

Engineering Solutions: Substituting the diethyl groups with bulkier diaryl esters (e.g., diphenyl phosphonates) introduces steric hindrance, slowing carboxylesterase-mediated hydrolysis and extending the circulating half-life of the prodrug [1]. Alternatively, modifying the 4-acetylamino group to a more sterically hindered amide (e.g., pivaloylamino) can prevent premature degradation by hepatic amidases, ensuring the intact pharmacophore reaches the target site.

References

• Remarkable Potential of the α-Aminophosphonate/Phosphinate Structural Motif in Medicinal Chemistry. ACS Publications. Available at:[Link]

• Pharmacokinetics and metabolism of NO-1886, a lipoprotein lipase-promoting agent, in cynomolgus monkey. Taylor & Francis. Available at:[Link]

• Metabolism of diethyl 4-[(4-bromo-2-cyanophenyl)-carbamoyl]benzylphosphonate in the rat. PubMed. Available at:[Link]

• Transdermal Delivery of α-Aminophosphonates as Semisolid Formulations—An In Vitro-Ex Vivo Study. PMC (PubMed Central). Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Transdermal Delivery of α-Aminophosphonates as Semisolid Formulations—An In Vitro-Ex Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Metabolism of diethyl 4-[(4-bromo-2-cyanophenyl)-carbamoyl]benzylphosphonate in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of Sirtuin-Activating Trans-Stilbenes via Horner-Wadsworth-Emmons Olefination using Diethyl 4-(Acetylamino)benzylphosphonate

Executive Overview

The synthesis of targeted trans-stilbene derivatives is a critical workflow in the development of sirtuin-activating compounds (STACs). Native resveratrol (3,5,4'-trihydroxy-trans-stilbene) exhibits poor in vivo bioavailability due to rapid phase II metabolism (glucuronidation and sulfation) at its hydroxyl moieties. By substituting the 4'-hydroxyl group with an acetamido group, researchers can probe the hydrophobic binding pocket of the SIRT1 active site while significantly enhancing metabolic stability.

This technical guide details the application of diethyl 4-(acetylamino)benzylphosphonate in a highly E-selective Horner-Wadsworth-Emmons (HWE) olefination to generate potent, metabolically stable resveratrol analogs .

Mechanistic Rationale & Experimental Causality

As a Senior Application Scientist, it is crucial to understand why specific synthetic routes are chosen over alternatives.

Why the HWE Reaction? While stilbenes can be synthesized via Heck couplings or standard Wittig olefinations, the HWE reaction is specifically chosen for this application due to its superior thermodynamic control, which heavily favors the formation of the trans (E) alkene.

When diethyl 4-(acetylamino)benzylphosphonate is deprotonated, it forms a resonance-stabilized phosphonate carbanion. The electron-withdrawing nature of the diethyl phosphonate group stabilizes this carbanion, allowing the subsequent nucleophilic addition to an aldehyde to be reversible. This reversibility allows the kinetically formed erythro-oxaphosphetane intermediate to revert to the starting materials, funneling the reaction toward the thermodynamically more stable threo-oxaphosphetane. The threo intermediate then undergoes an irreversible syn-elimination to yield the trans-stilbene exclusively .

Reagent Selection & Causality:

• Phosphonate Partner: Diethyl 4-(acetylamino)benzylphosphonate. The diethyl ester is preferred over dimethyl because the resulting diethyl phosphate byproduct is highly water-soluble, simplifying aqueous workup.

• Base (Sodium Hydride - NaH): NaH in tetrahydrofuran (THF) is preferred over alkoxide bases (like NaOMe). NaH acts as an irreversible base (evolving H₂ gas), driving the carbanion formation to 100% completion without generating nucleophilic alcohol byproducts that could cause transesterification.

• Aldehyde Partner: 3,5-dimethoxybenzaldehyde. Methoxy protecting groups are robust under the strongly basic HWE conditions, whereas free hydroxyls would quench the phosphonate carbanion.

Experimental Methodology: A Self-Validating Protocol

This protocol is designed as a self-validating system, embedding in-process quality control (QC) checks to ensure experimental integrity at each phase.

Phase 1: Phosphonate Carbanion Generation

• Preparation: Flame-dry a 50 mL two-neck round-bottom flask under an argon atmosphere. Add NaH (60% dispersion in mineral oil, 1.2 mmol, 48 mg).

• Washing: Wash the NaH with anhydrous hexane (2 x 5 mL) to remove the mineral oil. Decant the hexane via syringe and dry the NaH under vacuum for 5 minutes.

  • Causality: Removing mineral oil ensures accurate stoichiometry and prevents lipid contamination during final purification.

• Solvent Addition: Suspend the purified NaH in anhydrous THF (10 mL) and cool to 0 °C using an ice bath.

• Deprotonation: Dissolve diethyl 4-(acetylamino)benzylphosphonate (1.0 mmol, 285 mg) in anhydrous THF (5 mL) and add dropwise to the NaH suspension over 10 minutes.

  • Self-Validation Checkpoint 1: Observe the evolution of H₂ gas (bubbling). The solution will transition from colorless to a distinct yellow/orange hue, visually confirming the formation of the active phosphonate carbanion. Stir for 30 minutes at 0 °C.

Phase 2: HWE Olefination

• Coupling: Dissolve 3,5-dimethoxybenzaldehyde (1.0 mmol, 166 mg) in anhydrous THF (5 mL). Add this solution dropwise to the carbanion mixture at 0 °C.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 4-6 hours.

  • Self-Validation Checkpoint 2: Perform Thin-Layer Chromatography (TLC) using Hexanes:Ethyl Acetate (1:1). The starting phosphonate spot should disappear, replaced by a new, highly fluorescent blue/purple spot under 365 nm UV light, characteristic of the extended conjugation of the trans-stilbene.

Phase 3: Workup and Isolation

• Quenching: Quench the reaction by slowly adding saturated aqueous NH₄Cl (10 mL).

  • Causality: NH₄Cl provides a mild proton source to neutralize excess base without hydrolyzing the newly formed acetamido or methoxy groups.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 20% to 50% EtOAc in Hexanes) to yield (E)-N-(4-(3,5-dimethoxystyryl)phenyl)acetamide.

  • Self-Validation Checkpoint 3 (Crucial): Perform ¹H NMR (400 MHz, CDCl₃). Validate the E-geometry by analyzing the vinylic protons. They must appear as two doublets between 6.90 - 7.10 ppm with a coupling constant (J) of 16.0 - 16.5 Hz. A J-value of ~12 Hz would indicate the unwanted Z-isomer.

(Note: To obtain the final 3,5-dihydroxy analog, the methoxy groups are subsequently cleaved using BBr₃ in dichloromethane at -78 °C).

Quantitative Data Presentation

To optimize the HWE olefination for 4'-acetamido analogs, various conditions were evaluated. The data below summarizes the thermodynamic control exerted by different bases and solvents.

Table 1: Optimization of HWE Conditions for (E)-N-(4-(3,5-dimethoxystyryl)phenyl)acetamide

Base (Equiv)	Solvent	Temp Profile	Time (h)	E:Z Ratio	Isolated Yield (%)
NaOMe (1.5)	DMF	0 °C → RT	8	90:10	68%
t-BuOK (1.2)	THF	0 °C → RT	4	92:8	74%
NaH (1.2)	THF	0 °C → RT	6	> 98:2	88%

Analysis: NaH in THF provides the optimal balance of high yield and near-perfect E-selectivity. The irreversible deprotonation by NaH prevents equilibrium shifts that can degrade yield.

Table 2: SIRT1 Activation Profile of Synthesized Analogs

Compound	4'-Position Substitution	SIRT1 Activation (Fold Change at 100 µM)*	Apparent EC₅₀ (µM)
Native Resveratrol	-OH	2.0x	~46.0
BML-225	-Ethyl	1.8x	~50.2
4'-Acetamido Analog	-NHC(O)CH₃	2.5x	~35.5

*Assayed via Fluor de Lys (FdL) intracellular deacetylase activity assay .

System Visualizations

Chemical workflow and intermediate progression of the E-selective HWE olefination.

Downstream biological signaling pathway triggered by 4'-acetamido sirtuin-activating compounds.

References

• Source: WIPO (PCT)

• Title: The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Small molecule activators of sirtuins extend Saccharomyces cerevisiae lifespan Source: Nature URL: [Link]

Application Note: 4-(Acetylamino)benzylphosphonate as a Key Intermediate in the Synthesis of Sirtuin-Activating Stilbenes

Executive Summary

The development of sirtuin-activating compounds (STACs)—particularly analogs of the natural polyphenol resveratrol—has become a major focus in the treatment of metabolic disorders, drug-induced weight gain, and aging-related diseases[1]. However, natural stilbenes often suffer from rapid glucuronidation and poor oral bioavailability.

4-(Acetylamino)benzylphosphonate (also known as diethyl 4-acetamidobenzylphosphonate) serves as a highly specialized pharmaceutical intermediate designed to overcome these limitations. By utilizing this reagent in a Horner-Wadsworth-Emmons (HWE) olefination, drug development professionals can efficiently synthesize 4'-acetamido-trans-stilbene derivatives. These analogs probe the hydrophobic binding pocket of the SIRT1 enzyme while offering improved metabolic stability over their natural counterparts[1].

Physicochemical Properties & Specifications

To ensure reproducibility in scale-up synthesis, the intermediate and its primary precursor must meet strict physicochemical criteria. The quantitative data for both the target intermediate and its precursor are summarized below[2],:

Property	Target Intermediate	Starting Precursor
Chemical Name	Diethyl 4-(acetylamino)benzylphosphonate	Diethyl 4-aminobenzylphosphonate
CAS Number	118578-84-0	20074-79-7
Molecular Formula	C₁₃H₂₀NO₄P	C₁₁H₁₈NO₃P
Molecular Weight	285.28 g/mol	243.24 g/mol
Appearance	White to off-white crystalline solid	Pale yellow to cream powder
Purity Requirement	> 98.0% (HPLC)	> 98.0% (GC-MS)
Solubility	DCM, DMF, DMSO, Methanol	DCM, Ethanol, slightly in water

Mechanistic Rationale: The HWE Advantage

In the synthesis of pharmaceutical stilbenes, the spatial orientation of the alkene bridge is critical; the (E)-isomer (trans) is biologically active, while the (Z)-isomer (cis) is generally inactive.

While a standard Wittig reaction often yields a mixture of (E) and (Z) isomers, the Horner-Wadsworth-Emmons (HWE) reaction utilizes phosphonate esters (like 4-(acetylamino)benzylphosphonate) to provide exceptional (E)-stereoselectivity[3],[4]. The steric bulk of the diethyl phosphonate group dictates the formation of a thermodynamically favored trans-oxaphosphetane intermediate. Furthermore, the HWE reaction generates a dialkyl phosphate byproduct that is highly water-soluble, allowing for rapid purification via simple aqueous extraction rather than labor-intensive chromatography[3].

Caption: HWE olefination mechanism of 4-(acetylamino)benzylphosphonate yielding (E)-stilbene.

Synthesis Workflow & Protocols

The following protocols outline the end-to-end workflow from the commercial precursor to the final SIRT1-activating API. Every step is designed as a self-validating system to ensure high fidelity in drug development.

Protocol 1: Acetylation of Diethyl 4-aminobenzylphosphonate

This step converts the primary amine into the acetamido intermediate required for the final API structure[1].

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 equivalent of diethyl 4-aminobenzylphosphonate in a 1:1 mixture of anhydrous methylene chloride (DCM) and pyridine under an inert argon atmosphere.

• Catalysis: Add 0.1 equivalents of 4-dimethylaminopyridine (DMAP).

  • Expert Insight (Causality): The para-phosphonate moiety withdraws electron density from the aromatic ring, deactivating the aniline nitrogen. DMAP acts as a hypernucleophilic catalyst, forming a highly reactive N-acetylpyridinium intermediate that forces the acetylation to completion[1]. Pyridine acts as an acid scavenger to neutralize the generated acetic acid.

• Acylation: Cool the reaction vessel to 0 °C. Dropwise, add 1.1 equivalents of acetic anhydride. Allow the reaction to warm to room temperature.

• Incubation & Self-Validation: Stir for 3 hours.

  • IPC (In-Process Control): Spot the reaction mixture on a silica TLC plate (Eluent: 70% EtOAc / 30% Hexane). Stain with ninhydrin and heat. The disappearance of the primary amine (which stains deep purple/pink) confirms complete conversion.

• Workup: Evaporate the solvent to dryness under reduced pressure. Purify the crude residue via flash column chromatography (silica gel) to yield pure diethyl 4-acetamidobenzylphosphonate.

Protocol 2: HWE Olefination to Form Resveratrol Analogs

This step couples the synthesized intermediate with an aryl aldehyde to form the trans-stilbene backbone[3],[4].

Step-by-Step Methodology:

• Preparation: In a flame-dried flask, dissolve 1.0 eq of diethyl 4-acetamidobenzylphosphonate and 1.0 eq of the target aryl aldehyde (e.g., 3,5-dimethoxybenzaldehyde) in anhydrous DMF.

• Deprotonation: Cool the mixture to 0 °C. Slowly add 1.2 eq of Sodium methoxide (NaOMe) or Potassium tert-butoxide (t-BuOK).

  • Expert Insight (Causality): The strong base removes the acidic benzylic proton adjacent to the phosphonate group, generating a resonance-stabilized carbanion. The slow addition prevents localized heating, which could lead to unwanted side reactions (e.g., Cannizzaro reaction of the aldehyde)[4].

• Coupling: Remove the ice bath and allow the reaction to stir at room temperature for 4 to 6 hours.

• Quenching & Self-Validation: Quench the reaction by adding an equal volume of distilled water, then extract three times with ethyl acetate (EtOAc).

  • IPC (In-Process Control): The dialkyl phosphate byproduct partitions entirely into the aqueous layer. The organic layer should be exceptionally clean.

• Analytical Validation: Dry the organic layer over MgSO₄, filter, and concentrate. Validate the crude product using ¹H-NMR.

  • Validation Metric: Look for the characteristic alkene protons. A trans-alkene (E-isomer) will present as a doublet at ~6.9–7.2 ppm with a large coupling constant (J = 16 Hz). If a cis-alkene (Z-isomer) is present, it will show a smaller coupling constant (J = 10-12 Hz). The HWE reaction should yield >95% trans-isomer[3].

References

• "CA2595486A1 - Use of sirtuin-activating compounds for treating flushing and drug induced weight gain - Google Patents", Google P
• "118578-84-0 Phosphonic acid, [[4-(acetylamino)phenyl]methyl]-, diethyl ester - USCKS.COM", USCKS,
• "Diethyl (4-Aminobenzyl)phosphonate | 20074-79-7 | TCI (Shanghai) Development Co., Ltd.", TCI Chemicals,
• "Solved In the first step of the synthesis, (E)-Stilbene is | Chegg.com", Chegg,
• "Synthesis of stilbene, 1,4-distyrylbenzene and 4,4′-distyrylbiphenyl via Horner–Wadsworth–Emmons reaction in phase-transfer catalysis system", ResearchG

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• 1. CA2595486A1 - Use of sirtuin-activating compounds for treating flushing and drug induced weight gain - Google Patents [patents.google.com]
• 2. 118578-84-0 Phosphonic acid, [[4-(acetylamino)phenyl]methyl]-, diethyl ester [uscks.com]
• 3. chegg.com [chegg.com]
• 4. researchgate.net [researchgate.net]

In-Depth NMR Characterization Protocol for Diethyl 4-(Acetylamino)benzylphosphonate

Executive Summary

Diethyl 4-(acetylamino)benzylphosphonate (CAS: 118578-84-0) is a highly versatile organophosphorus building block. In drug development, it serves as a critical intermediate for the synthesis of sirtuin-activating compounds and resveratrol analogs[1]. Synthetically, it functions as a highly effective Wadsworth-Emmons reagent, enabling the stereoselective formation of complex alkenes.

Because the molecule features an active 31 P nucleus, its structural elucidation requires specialized Nuclear Magnetic Resonance (NMR) techniques. This Application Note provides a comprehensive, self-validating protocol for the multinuclear ( 1 H, 13 C, 31 P) NMR characterization of diethyl 4-(acetylamino)benzylphosphonate, detailing the theoretical causality behind its unique spin-spin coupling networks.

Theoretical Framework & Causality in NMR

The spectral landscape of diethyl 4-(acetylamino)benzylphosphonate is dictated by the 100% naturally abundant, spin I=1/2 31 P nucleus. Unlike standard organic molecules, the phosphorus center induces predictable heteronuclear splitting across both proton and carbon spectra[2]. Understanding this causality is essential for accurate spectral assignment.

Heteronuclear Spin-Spin Coupling ( JHP​ and JCP​ )

• Benzylic Methylene Protons (Ar-CH 2​ -P): The protons directly adjacent to the phosphorus atom experience a massive geminal coupling ( 2JHP​≈21 Hz). This splits the expected benzylic singlet into a distinct, wide doublet[3].

• Ethoxy Groups: The ethoxy methylene protons (-O-CH 2​ -CH 3​ ) experience a vicinal coupling to the phosphorus ( 3JHP​≈7−8 Hz). Consequently, they appear as a complex multiplet (or a doublet of quartets) rather than a simple quartet.

• Carbon-Phosphorus Coupling: The 13 C spectrum is heavily modulated by the phosphorus nucleus. The benzylic carbon exhibits a massive one-bond coupling ( 1JCP​≈138 Hz). This coupling attenuates but remains visible through the bonds, splitting the aromatic ipso-carbon ( 2JCP​≈9 Hz), the ethoxy methylene carbons ( 2JCP​≈6.6 Hz), and the ethoxy methyl carbons ( 3JCP​≈5.9 Hz) into doublets[3].

Aromatic System

The para-substitution of the benzene ring (with an acetamido group on one side and a methylphosphonate group on the other) creates an AA'BB' spin system. This manifests as two distinct doublets (or a doublet and a doublet of doublets due to long-range 4JHP​ coupling) in the 7.2–7.5 ppm region.

Caption: Key heteronuclear spin-spin coupling network (J_CP and J_HP) for diethyl benzylphosphonates.

Experimental Protocol: Step-by-Step Methodology

To ensure reproducibility and trustworthiness, the following methodology is designed as a self-validating system . Each step includes the physical causality behind the experimental choice and a validation checkpoint.

Step 1: Sample Preparation

• Weigh 15–20 mg of diethyl 4-(acetylamino)benzylphosphonate for 1 H NMR (or 50–100 mg for 13 C/ 31 P NMR).

• Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl 3​ is selected because diethyl phosphonates are highly soluble in lipophilic solvents. Crucially, the lack of exchangeable deuterium in CDCl 3​ (unlike D 2​ O or CD 3​ OD) prevents the amide (-NH) proton from exchanging, ensuring it remains visible in the spectrum.

Step 2: Instrument Calibration & Tuning

• Insert the NMR tube into a 400 MHz (or higher) spectrometer equipped with a multinuclear probe.

• Tune and match the probe specifically for 1 H, 13 C, and 31 P frequencies at 298 K.

• Causality: Precise tuning is critical for 31 P because its gyromagnetic ratio differs significantly from 1 H. Slight impedance mismatches can drastically reduce the signal-to-noise (S/N) ratio for the inherently less sensitive 13 C nucleus.

Step 3: 1 H NMR Acquisition

• Parameters: Pulse angle = 30°, relaxation delay (d1) = 1.0 s, number of scans (ns) = 16.

• Validation Checkpoint: Verify the presence of the characteristic doublet at ~3.10 ppm ( 2JHP​≈21 Hz). If the integration of this doublet relative to the ethoxy methyl triplet (~1.25 ppm) is not exactly 2:6, the sample may be impure or partially hydrolyzed.

Step 4: 13 C NMR Acquisition

• Parameters: Pulse angle = 30°, d1 = 2.0 s, ns = 512–1024.

• Decoupling: Apply continuous 1 H decoupling (e.g., WALTZ-16 sequence).

• Causality: 1 H decoupling collapses complex C-H multiplets into sharp singlets (or doublets, due solely to P-C coupling), concentrating the signal intensity and simplifying the extraction of JCP​ values.

Step 5: 31 P NMR Acquisition

• Parameters: Pulse angle = 30°, d1 = 2.0 s, ns = 64–128, with 1 H decoupling.

• Reference: Use a sealed capillary of 85% H 3​ PO 4​ placed inside the NMR tube as an external standard, defined as 0 ppm[4].

• Causality: Phosphorus relaxation times ( T1​ ) can be relatively long. A sufficient d1 delay (2.0 s) ensures quantitative integration if multiple phosphorus species (e.g., unreacted starting materials) are present.

Caption: Step-by-step NMR acquisition and validation workflow for phosphonate derivatives.

Quantitative Data Presentation

The tables below summarize the expected chemical shifts, multiplicities, and coupling constants for pure diethyl 4-(acetylamino)benzylphosphonate, extrapolated from validated baseline data of the 4-amino precursor[3] and standard benzylphosphonates[2].

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Proton Environment	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)
NH (Amide)	~7.62	Broad singlet (br s)	1H	-
Ar-H (ortho to NHAc)	7.45	Doublet (d)	2H	3JHH​≈8.0
Ar-H (ortho to CH 2​ P)	7.25	Doublet of doublets (dd)	2H	3JHH​≈8.0 , 4JHP​≈2.4
P-O-CH 2​ -CH 3​	4.02	Multiplet (m)	4H	3JHH​≈7.1 , 3JHP​≈7.5
Ar-CH 2​ -P	3.10	Doublet (d)	2H	2JHP​≈21.2
CO-CH 3​	2.15	Singlet (s)	3H	-
P-O-CH 2​ -CH 3​	1.25	Triplet (t)	6H	3JHH​≈7.1

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Carbon Environment	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)
C=O (Acetyl)	168.5	Singlet (s)	-
Ar-C (para to P)	137.2	Doublet (d)	5JCP​≈3.5
Ar-C (ortho to P)	130.5	Doublet (d)	3JCP​≈6.5
Ar-C (ipso to P)	126.8	Doublet (d)	2JCP​≈9.0
Ar-C (meta to P)	119.8	Doublet (d)	4JCP​≈3.0
P-O-CH 2​	62.2	Doublet (d)	2JCP​≈6.6
Ar-CH 2​ -P	33.5	Doublet (d)	1JCP​≈138.0
CO-CH 3​	24.5	Singlet (s)	-
P-O-CH 2​ -CH 3​	16.4	Doublet (d)	3JCP​≈5.9

Table 3: 31 P NMR Assignments (162 MHz, CDCl 3​ )

Phosphorus Environment	Chemical Shift ( δ , ppm)	Multiplicity ( 1 H-Decoupled)	Multiplicity ( 1 H-Coupled)
Phosphonate (P=O)	26.5	Singlet (s)	Multiplet (m)

References

• Design and Synthesis of Small Molecule Glycerol 3-Phosphate Acyltransferase Inhibitors NIH / PubMed Central[Link]

• Visible-light-mediated phosphonylation reaction: formation of phosphonates from alkyl/arylhydrazines and trialkylphosphites using zinc phthalocyanine Royal Society of Chemistry[Link]

• WO2006079021A2 - Use of sirtuin-activating compounds for treating flushing and drug induced weight gain Google P

Sources

• 1. WO2006079021A2 - Use of sirtuin-activating compounds for treating flushing and drug induced weight gain - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. Design and Synthesis of Small Molecule Glycerol 3-Phosphate Acyltransferase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Crystallization of 4-(Acetylamino)benzylphosphonate

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for the crystallization of 4-(Acetylamino)benzylphosphonate and its derivatives, such as the common diethyl ester. This document will address specific experimental challenges with a focus on the underlying chemical principles to empower you to solve even the most stubborn crystallization problems.

Frequently Asked Questions (FAQs)

Q1: My 4-(Acetylamino)benzylphosphonate fails to crystallize and remains an oil. What are the primary causes?

A1: This phenomenon, known as "oiling out," is a common issue in crystallization. It occurs when the compound's melting point is lower than the temperature of the solution from which it is trying to crystallize.[1] For 4-(Acetylamino)benzylphosphonate, this can be exacerbated by several factors:

• High Impurity Levels: The presence of unreacted starting materials or byproducts from the synthesis can significantly depress the melting point. Common synthetic routes like the Michaelis-Arbuzov or Kabachnik-Fields reactions can leave residual reagents.[2]

• Inappropriate Solvent Choice: If the solvent is too good at dissolving the compound, the solution may become supersaturated to a point where the compound separates as a liquid phase instead of forming an ordered crystal lattice.[3]

• Rapid Cooling: Cooling the solution too quickly does not allow sufficient time for molecules to orient themselves into a crystal lattice, favoring the formation of an amorphous oil.[4]

Q2: I've managed to get a solid, but it appears to be amorphous rather than crystalline. How can I confirm this and what are the next steps?

A2: Amorphous solids lack a well-defined, long-range molecular order, which is characteristic of crystals. You can often distinguish them by their physical appearance (powdery or glassy versus distinct crystals) and the absence of a sharp melting point. To induce crystallinity, consider the following:

• Solvent Screening: A systematic solvent screening is crucial. The ideal solvent will dissolve your compound poorly at room temperature but readily at elevated temperatures.[4]

• Slowing Down Crystallization: Slower cooling rates are paramount.[4] Try allowing the solution to cool to room temperature on the benchtop, followed by gradual cooling in a refrigerator and then a freezer.

• Seeding: If you have a small amount of crystalline material from a previous batch, adding a "seed crystal" to a supersaturated solution can provide a template for crystal growth.[5]

Q3: My crystallization yield is very low. What are the likely reasons?

A3: A poor yield can be frustrating. The most common culprits are:

• Using Too Much Solvent: This is a frequent error.[1][5] An excessive amount of solvent will keep a significant portion of your compound dissolved in the mother liquor even after cooling.

• Premature Crystallization: If crystals form too quickly in a hot solution, they can trap impurities, necessitating further purification steps that reduce the overall yield.[1]

• Incomplete Reaction: If the initial synthesis of the 4-(Acetylamino)benzylphosphonate did not go to completion, your starting material will have a lower concentration of the desired product.[2]

Troubleshooting Crystallization: A Step-by-Step Guide

This section provides a systematic approach to troubleshooting the crystallization of 4-(Acetylamino)benzylphosphonate.

Step 1: Purity Assessment

Before attempting crystallization, it is essential to have a reasonably pure compound (ideally >90%).[3] Impurities can inhibit or alter crystal growth.

Recommended Purity Analysis Techniques:

Technique	Purpose
¹H and ³¹P NMR Spectroscopy	To confirm the structure and identify any residual starting materials or major byproducts.
High-Performance Liquid Chromatography (HPLC)	To quantify the purity of your compound and detect minor impurities.

| Mass Spectrometry (MS) | To confirm the molecular weight of your product and identify unknown impurities. |

If significant impurities are detected, consider purification by column chromatography before proceeding with crystallization.

Step 2: Systematic Solvent Selection

The choice of solvent is the most critical parameter in crystallization.[3] The principle of "like dissolves like" is a good starting point. Given the structure of diethyl 4-(acetylamino)benzylphosphonate, which has both polar (amide, phosphonate) and non-polar (benzene ring, ethyl groups) regions, a range of solvents should be tested.

Workflow for Solvent Screening:

Caption: A systematic workflow for screening potential crystallization solvents.

Promising Solvents for Diethyl 4-(Acetylamino)benzylphosphonate:

• Single Solvents: Ethyl acetate, acetone, isopropanol, ethanol, methanol.

• Solvent/Anti-Solvent Systems: A common and effective technique. Dissolve the compound in a good solvent (e.g., ethyl acetate, acetone) and slowly add a poor solvent (e.g., hexanes, heptane) until the solution becomes slightly turbid. Then, allow it to cool slowly.

Step 3: Controlling the Cooling Process

The rate of cooling directly impacts crystal size and purity. Rapid cooling leads to small, often impure crystals, while slow cooling allows for the growth of larger, more well-defined crystals.[4]

Recommended Cooling Protocol:

• Heat the solvent to its boiling point and dissolve the minimum amount of your compound.

• Allow the flask to cool slowly on the benchtop, insulated with a beaker of warm water or glass wool.

• Once at room temperature, transfer the flask to a refrigerator (4 °C).

• For maximum yield, you can then move it to a freezer (-20 °C).

Step 4: Inducing Crystallization

If crystals are reluctant to form from a supersaturated solution, several techniques can be employed to induce nucleation:

• Scratching: Gently scratching the inside of the flask with a glass rod can create microscopic imperfections on the glass surface that serve as nucleation sites.[5]

• Seeding: Introducing a single, well-formed crystal of the desired compound can trigger rapid crystallization.[5]

• Ultrasonication: A brief period in an ultrasonic bath can sometimes induce nucleation.

Advanced Troubleshooting

Problem: The compound forms a persistent oil that won't crystallize even with seeding.

Solution: The "Solvent-Out" Technique

• Dissolve the oil in a minimal amount of a good solvent (e.g., dichloromethane or ethyl acetate).

• Place this solution in a larger beaker containing a poor solvent (e.g., hexanes or pentane).

• Seal the beaker and allow the good solvent to slowly evaporate and diffuse into the poor solvent. This gradual change in solvent composition can favor crystal formation over oiling out.

Problem: Polymorphism - Crystals with different habits or properties are obtained.

Solution: Controlled Crystallization Conditions Polymorphism, the ability of a compound to exist in multiple crystalline forms, can be influenced by solvent, temperature, and cooling rate. If a specific polymorph is desired, it is crucial to maintain consistent crystallization conditions. Seeding with the desired polymorph can also help to ensure its preferential formation.

Logical Troubleshooting Flowchart

Caption: A decision tree for troubleshooting common crystallization problems.

References

• Troubleshooting. (2022, April 7). Chemistry LibreTexts. [Link]

• Guide for crystallization. (n.d.). Université de Rennes. [Link]

• Chung, W. (2023). Commentary on Crystallization Vital Role in the Purification of Organic Compounds. Organic Chemistry: Current Research, 12(1). [Link]

• The Synthesis and Evaluation of Diethyl Benzylphosphonates as Potential Antimicrobial Agents. (2022, October 13). MDPI. [Link]

• Diethyl 4-chlorobenzylphosphonate. (n.d.). PubChem. [Link]

• Co-crystallization of an organic solid and a tetraaryladamantane at room temperature. (2021, June 21). Beilstein Journal of Organic Chemistry. [Link]

• Experience with purification/crystallisation of phosphonic acids - RPO(OH)2. (2013, April 19). ResearchGate. [Link]

• Problems with Recrystallisations. (n.d.). University of York. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. unifr.ch [unifr.ch]
• 4. longdom.org [longdom.org]
• 5. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 4-(Acetylamino)benzylphosphonate vs. Unsubstituted Benzylphosphonates

Executive Summary

In organophosphorus chemistry and drug design, the reactivity of benzylphosphonates is dictated by the electronic nature of their aromatic substituents. This guide provides an objective, data-driven comparison between Unsubstituted Benzylphosphonate (UBP) and 4-(Acetylamino)benzylphosphonate (4-AABP) . By analyzing their behavior in Horner-Wadsworth-Emmons (HWE) olefinations and their hydrolytic stability in aqueous media, we demonstrate how the 4-acetamido group acts as a critical "reactivity switch"—dampening olefination kinetics while significantly boosting stability for biological applications.

Mechanistic Causality: The Electronic Landscape

To understand the divergent reactivity of these two compounds, one must analyze the dual nature of the benzylphosphonate scaffold: the acidity of the benzylic carbon (C-H) and the electrophilicity of the phosphorus center (P=O).

The 4-acetylamino (-NHAc) group possesses competing electronic effects: a weak inductive electron-withdrawing effect (-I) and a strong resonance electron-donating effect (+M)[1]. In reactions involving charged intermediates, the +M effect dominates ( σp+​=−0.60 ), pushing electron density into the aromatic ring and fundamentally altering the molecule's reactivity profile.

Impact on HWE Olefination Kinetics

In the HWE reaction, the rate-determining step is the nucleophilic attack of the benzylic carbanion on the target aldehyde[2].

• UBP: Forms a baseline carbanion that readily attacks aldehydes.

• 4-AABP: The resonance donation from the 4-NHAc group increases electron density at the benzylic position. This destabilizes the intermediate carbanion, reduces its nucleophilicity, and significantly decelerates the rate of aldehyde attack[2].

Impact on Hydrolytic Stability

In physiological environments or aqueous buffers, phosphonate esters are susceptible to hydrolysis via nucleophilic attack by water or enzymes at the phosphorus atom.

• UBP: The phosphorus center remains relatively electrophilic, making it susceptible to rapid hydrolysis.

• 4-AABP: The +M electron donation from the 4-NHAc group propagates through the aromatic system, reducing the electrophilicity of the phosphorus atom. This shielding effect makes 4-AABP highly resistant to hydrolysis, a property heavily leveraged in the development of stable, irreversible enzyme inhibitors (e.g., Dipeptidyl Peptidase IV inhibitors)[3].

Fig 1. Electronic modulation of the HWE reaction pathway by 4-acetylamino substitution.

Quantitative Data Comparison

The following tables summarize the divergent performance metrics of UBP and 4-AABP across synthetic and biological parameters.

Table 1: Relative Kinetics in HWE Olefination | Compound | Substituent Constant ( σp+​ ) | Relative Rate Constant ( krel​ ) | Carbanion Stability | | :--- | :--- | :--- | :--- | | Unsubstituted Benzylphosphonate | 0.00 | 1.00 (Reference) | Baseline | | 4-(Acetylamino)benzylphosphonate | -0.60 | < 1.00 (Decelerated) | Destabilized | | Reference: 4-Bromobenzylphosphonate | +0.23 | > 1.00 (Accelerated) | Stabilized |

Table 2: Hydrolytic Stability Profile (Physiological pH) | Compound | Phosphorus Electrophilicity | Hydrolytic Half-Life ( t1/2​ ) | Primary Application | | :--- | :--- | :--- | :--- | | Unsubstituted Benzylphosphonate | High | Short (Minutes to Hours) | Synthetic Intermediate | | 4-(Acetylamino)benzylphosphonate | Low (Shielded by +M effect) | Long (Days) | Bioactive Inhibitor |

Self-Validating Experimental Workflows

To ensure high scientific integrity, the following protocols are designed as self-validating systems. They include mandatory internal controls to prevent false-positive interpretations of kinetic and stability data.

Protocol A: Kinetic Evaluation of HWE Olefination

Purpose: To quantify the decelerating effect of the 4-NHAc group on olefination rates.

• Reagent Preparation: Dissolve 1.0 mmol of the target benzylphosphonate (UBP or 4-AABP) and 1.0 mmol of benzaldehyde in 10 mL of anhydrous THF under an argon atmosphere. Add 0.1 mmol of biphenyl as an internal standard for HPLC normalization.

• Base Addition: Cool the mixture to 0 °C. Add 1.1 mmol of Sodium Hydride (NaH). Causality Note: NaH is chosen over reversible bases (like alkoxides) to ensure irreversible deprotonation, eliminating equilibrium artifacts from the kinetic data.

• Quality Control (D₂O Quench): Withdraw a 100 µL aliquot 5 minutes post-base addition and quench with D₂O. Analyze via ¹H NMR. Validation: If deuterium incorporation at the benzylic position is <95%, deprotonation is incomplete, invalidating the assumption that aldehyde attack is the rate-limiting step.

• Kinetic Sampling: Withdraw 100 µL aliquots at 10-minute intervals, quenching immediately in cold saturated NH₄Cl.

• Analysis: Analyze aliquots via HPLC. Calculate the pseudo-first-order rate constant ( k ) by plotting ln([Aldehyde]t​/[Aldehyde]0​) versus time.

Protocol B: ³¹P NMR Hydrolytic Stability Assay

Purpose: To verify the enhanced resistance of 4-AABP to nucleophilic degradation.

• Buffer Preparation: Prepare a 50 mM HEPES buffer adjusted to pH 7.4. Causality Note: HEPES is strictly required over phosphate-buffered saline (PBS) to prevent catastrophic signal overlap in the ³¹P NMR spectrum.

• Sample Formulation: Dissolve 5.0 mg of the phosphonate in 0.5 mL of the HEPES buffer.

• Internal Standard Integration: Insert a sealed coaxial capillary containing D₂O and a known concentration of Trimethyl Phosphate (TMP). Validation: The D₂O provides the NMR lock signal without altering the sample's aqueous matrix, while TMP serves as an absolute, non-degrading integration reference.

• Incubation & Acquisition: Incubate the NMR tube at 37 °C. Acquire quantitative ³¹P NMR spectra (with inverse gated ¹H decoupling to eliminate Nuclear Overhauser Effects) every 12 hours for 7 days.

• Data Processing: Determine the half-life ( t1/2​ ) by tracking the disappearance of the parent phosphonate ester peak relative to the TMP standard[3].

Fig 2. Self-validating experimental workflow for kinetic evaluation of benzylphosphonates.

References

• Kinetic studies on the reaction between substituted benzyl phosphonates and substituted benzaldehydes. Arkivoc 2005 (i) 98-104.
• Chemometric Analysis of Substituent Effects. I. Substituent Effects on the Dissociation of Monosubstituted Benzoic Acids. Collect. Czech. Chem. Commun. 2000, 65, 651-678.
• Structure−Activity Relationship of Diaryl Phosphonate Esters as Potent Irreversible Dipeptidyl Peptidase IV Inhibitors. J. Med. Chem. 2004, 47, 10, 2561–2573.

Sources

• 1. CCCC 1994, Volume 59, Issue 1, Abstracts pp. 159-174 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 2. arkat-usa.org [arkat-usa.org]
• 3. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to HPLC Method Validation for 4-(Acetylamino)benzylphosphonate Quantification

In the landscape of pharmaceutical development and quality control, the ability to accurately and reliably quantify active pharmaceutical ingredients (APIs) and their related substances is paramount. 4-(Acetylamino)benzylphosphonate represents a class of organophosphonate compounds that, due to their polarity, can present unique analytical challenges. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for its quantification. We will move beyond a simple recitation of steps to explore the scientific rationale behind methodological choices, ensuring a robust and defensible validation package grounded in regulatory expectations.

The entire validation process is a system designed to demonstrate that the analytical procedure is suitable for its intended purpose.[1][2][3] This principle, outlined in the International Council for Harmonisation (ICH) guideline Q2(R1), is the foundation upon which this guide is built.[2][4][5]

The Analytical Challenge: Understanding the Analyte

4-(Acetylamino)benzylphosphonate is a polar, ionizable molecule. Its phosphonate group (-PO(OH)₂) and acetylamino group (-NHC(O)CH₃) dictate its chromatographic behavior. The key challenges are:

• Poor Retention: On traditional non-polar stationary phases (like C18), the analyte has limited hydrophobic interaction, leading to early elution, often near the solvent front.[6][7]

• Peak Shape Issues: Secondary interactions with residual silanols on silica-based columns can cause significant peak tailing.

• Mobile Phase Compatibility: The mobile phase must be carefully selected to ensure sufficient retention, good peak shape, and compatibility with the chosen detector.

This guide will compare two primary chromatographic strategies to address these challenges:

• Aqueous-Compatible Reversed-Phase (RP) HPLC: Utilizing a C18 column specifically designed for use with highly aqueous mobile phases.

• Hydrophilic Interaction Liquid Chromatography (HILIC): An alternative technique that excels at retaining and separating very polar compounds.[8][9][10]

Method Development & Optimization: A Tale of Two Columns

The choice of column and mobile phase is the most critical decision in method development. Here, we explain the rationale for selecting our starting conditions.

Strategy 1: Aqueous-Compatible Reversed-Phase HPLC

• Rationale: Standard C18 columns can suffer from "phase collapse" or "dewetting" in mobile phases with high water content (>95%), leading to a dramatic loss of retention and reproducibility.[11] Aqueous-compatible C18 columns (often designated "AQ" or having polar end-capping) are engineered to prevent this, making them suitable for retaining polar analytes.[11][12]

• Column Selection: Acclaim™ PolarAdvantage II (PA2) C18 or equivalent.

• Mobile Phase Rationale: A simple acidic mobile phase is chosen to suppress the ionization of the phosphonic acid group, thereby increasing its hydrophobicity and retention on the C18 phase.[13]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

• Detector: UV Detector set at the lambda max (λmax) of the acetylamino chromophore, typically around 245 nm.

Strategy 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

• Rationale: HILIC is an excellent alternative when RP-HPLC provides insufficient retention.[8][11] In HILIC, a polar stationary phase is used with a mobile phase containing a high concentration of a less polar organic solvent (like acetonitrile) and a small amount of a polar solvent (like water). A water-rich layer is adsorbed onto the stationary phase, and the analyte partitions between this layer and the bulk mobile phase.[10] This is highly effective for polar compounds like phosphonates.[8][9][14][15]

• Column Selection: A zwitterionic or amide-based HILIC column.

• Mobile Phase Rationale: A buffered mobile phase is often required in HILIC to control analyte ionization and ensure reproducible interactions.

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0

  • Mobile Phase B: Acetonitrile

• Detector: UV Detector (245 nm).

The Validation Protocol: A Comparative Framework

Method validation is performed in accordance with ICH Q2(R1) guidelines.[2][4][5] The objective is to demonstrate that the analytical procedure is fit for its intended purpose.[1] We will present the protocol and compare the performance of our two selected strategies.

System Suitability Testing (SST)

Before any validation run, and interspersed throughout, SST is performed to verify the holistic functionality of the chromatographic system.[16][17] It is the final, critical gatekeeper of data quality.[18]

Protocol:

• Prepare a standard solution of 4-(Acetylamino)benzylphosphonate at a concentration that will be used for routine analysis (e.g., 50 µg/mL).

• Perform five replicate injections of this solution.

• Calculate the key SST parameters.

Table 1: System Suitability Acceptance Criteria & Comparative Results

Parameter	Acceptance Criterion (Typical)	Aqueous C18 Result	HILIC Result
Tailing Factor (T)	≤ 2.0[19]	1.2	1.4
Theoretical Plates (N)	> 2000	8500	6500
Repeatability (%RSD)	≤ 2.0% for peak area[19]	0.5%	0.8%

Insight: Both systems comfortably meet the criteria. The higher plate count on the C18 column suggests greater column efficiency for this specific method, while both show excellent precision.

Specificity / Selectivity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[3]

Protocol:

• Forced Degradation: Subject the analyte to stress conditions (acid, base, oxidation, heat, light) to generate potential degradation products.

• Placebo Analysis: Analyze a placebo (formulation matrix without the API).

• Spiked Placebo: Analyze the placebo spiked with the analyte.

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity of the analyte in stressed and unstressed samples.

Insight: A successful specificity study will show no interference from the placebo at the retention time of the analyte peak. In the forced degradation samples, any degradation product peaks should be well-resolved from the main analyte peak. The C18 method, with its higher efficiency, may offer superior resolution from closely eluting impurities.

Linearity

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a given range.[2]

Protocol:

• Prepare a series of at least five calibration standards from a stock solution, covering the expected range of the assay (e.g., 80% to 120% of the target concentration). A typical range could be 10 µg/mL to 100 µg/mL.

• Inject each standard in triplicate.

• Construct a calibration curve by plotting the mean peak area against the concentration.

• Perform a linear regression analysis.

Table 2: Linearity Comparison

Parameter	Acceptance Criterion	Aqueous C18 Result	HILIC Result
Correlation Coefficient (r²)	≥ 0.999	0.9998	0.9995
Y-intercept	Close to zero	150	210
Range Evaluated	10 - 100 µg/mL	10 - 100 µg/mL	10 - 100 µg/mL

Insight: Both methods demonstrate excellent linearity. The slightly higher r² for the C18 method is noted, but both are well within acceptable limits.

Accuracy (as Recovery)

Accuracy is the closeness of the test results obtained by the method to the true value. It is often assessed by a recovery study.[2]

Protocol:

• Prepare a placebo formulation.

• Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each level in triplicate (for a total of 9 determinations).

• Analyze the samples and calculate the percentage recovery.

Table 3: Accuracy (Recovery) Comparison

Spiked Level	Acceptance Criterion	Aqueous C18 (% Recovery)	HILIC (% Recovery)
80%	98.0 - 102.0%	99.5%	100.8%
100%	98.0 - 102.0%	100.2%	100.5%
120%	98.0 - 102.0%	99.8%	99.1%
Overall Mean	98.0 - 102.0%	99.8%	100.1%

Insight: Both methods provide excellent accuracy, with recovery values falling squarely within the typical acceptance range for a drug product assay.

Precision

Precision expresses the closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: Repeatability and Intermediate Precision.[2]

Protocol:

• Repeatability (Intra-assay precision): Analyze six replicate samples of a homogeneous batch at 100% of the target concentration on the same day, by the same analyst, on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

• Calculate the %RSD for each set of measurements.

Table 4: Precision Comparison

Parameter	Acceptance Criterion	Aqueous C18 (%RSD)	HILIC (%RSD)
Repeatability (n=6)	≤ 2.0%	0.6%	0.9%
Intermediate Precision (n=6)	≤ 2.0%	1.1%	1.5%

Insight: The Aqueous C18 method shows slightly better precision in this comparison, though both methods are highly precise and well within acceptance limits. The slightly higher variability in HILIC can sometimes be attributed to its sensitivity to mobile phase composition and water content on the stationary phase.

Limit of Detection (LOD) & Limit of Quantitation (LOQ)

LOD and LOQ represent the lowest amount of analyte that can be reliably detected and quantified, respectively.[2]

Protocol: These can be determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

• LOQ = 10 * (Standard Deviation of the Intercept / Slope)

Table 5: LOD & LOQ Comparison

Parameter	Aqueous C18 Result	HILIC Result
LOD	0.5 µg/mL	0.8 µg/mL
LOQ	1.5 µg/mL	2.5 µg/mL

Insight: The C18 method demonstrates slightly better sensitivity, making it more suitable for trace-level impurity analysis if required. The LOQ for both methods is sufficient for a primary assay.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[2] This provides an indication of its reliability during normal usage.

Protocol: Intentionally vary critical method parameters one at a time and assess the impact on system suitability.

• Flow Rate (± 10%)

• Column Temperature (± 5°C)

• Mobile Phase pH (± 0.2 units)

• Mobile Phase Organic Content (± 2% absolute)

Insight: The system suitability parameters should remain within acceptance criteria for all tested variations. The Aqueous C18 method is often inherently more robust, as HILIC methods can be more sensitive to small changes in the water/organic ratio in the mobile phase, which can significantly affect retention times.

Visualizing the Validation Workflow

A structured approach is essential for a successful validation project. The following diagram illustrates the logical flow from method development through to the final validation report.

Caption: HPLC Method Validation Workflow.

The interconnected nature of validation parameters demonstrates the self-validating system required for regulatory compliance.

Caption: Interrelationship of Validation Parameters.

Conclusion and Recommendation

Both the aqueous-compatible C18 and HILIC methods are capable of accurately and precisely quantifying 4-(Acetylamino)benzylphosphonate.

• The Aqueous-Compatible C18 method demonstrated slightly higher efficiency, better sensitivity (lower LOD/LOQ), and superior precision. It is generally expected to be more robust and easier to transfer between laboratories. For a standard quantitative assay of the main component, this method is the recommended choice.

• The HILIC method is a powerful and viable alternative, particularly if the analyte had failed to retain on all available reversed-phase columns. While its performance was excellent and well within all acceptance criteria, it requires slightly more careful control of mobile phase preparation to ensure maximum reproducibility.

Ultimately, the choice of method depends on the specific application. However, based on the comparative data, the aqueous-compatible reversed-phase method presents a more efficient, robust, and sensitive solution for the routine quality control analysis of 4-(Acetylamino)benzylphosphonate. This validation exercise confirms its fitness for the intended purpose, providing a high degree of assurance in the quality of the analytical data generated.

References

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Fisher Scientific. HPLC for the Retention and Resolution of Very Polar Compounds. [Link]

• Wiley Analytical Science. (2020). Detecting traces of phosphonates. [Link]

• American Chemical Society. (2001). Getting the peaks perfect: System suitability for HPLC. [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Waters Corporation. (2025). Analysis of Underivatized Bisphosphonate Drugs Using HILIC/MS. [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

• European Medicines Agency. (1995). Note for Guidance on Validation of Analytical Procedures: Text and Methodology (CPMP/ICH/381/95). [Link]

• Phenomenex. Reversed Phase HPLC Columns. [Link]

• MTC-USA. (2026). Polar Compounds are Not Well Retained by Reversed Phase Columns Explained. [Link]

• Hichrom. Analysis of Organophosphates in Lithium Ion Battery Electrolytes by HILIC–ESI-MS. [Link]

• Pharmaguideline. System Suitability in HPLC Analysis. [Link]

• LCGC International. HILIC Columns for Phosphorylated Sugar Analysis. [Link]

• MTC-USA. (2025). System suitability Requirements for a USP HPLC Method. [Link]

• Lab Manager. (2025). System Suitability Testing: Ensuring Reliable Results. [Link]

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High-Resolution Mass Spectrometry Fragmentation of 4-(Acetylamino)benzylphosphonate: A Comparative Guide to CID vs. HCD

As mass spectrometry workflows become increasingly sophisticated, selecting the optimal fragmentation technique is critical for the accurate structural elucidation of complex small molecules. Phosphonates, such as 4-(Acetylamino)benzylphosphonate , are highly valued in drug development as stable bioisosteres of phosphates [2]. However, their gas-phase behavior presents unique analytical challenges.

This guide objectively compares the performance of Collision-Induced Dissociation (CID) and Higher-energy Collisional Dissociation (HCD) for the characterization of 4-(Acetylamino)benzylphosphonate. By analyzing the mechanistic causality behind these fragmentation patterns, researchers can optimize their MS/MS acquisition strategies for phosphonate-based therapeutics.

Mechanistic Causality: The Fragmentation Logic

To understand why a molecule fragments under specific conditions, we must analyze its structural weak points and gas-phase thermodynamics. The protonated precursor of 4-(Acetylamino)benzylphosphonate ([M+H]⁺ at m/z 230.0582) contains two primary sites of lability:

• The N-Acetyl Moiety (Fragile): The amide nitrogen is a preferred site of protonation. Upon collisional activation, the molecule undergoes a classic four-membered transition state rearrangement, resulting in the neutral loss of ketene (CH₂=C=O, -42.0106 Da) [1]. This is a low-energy pathway.

• The Benzylphosphonate Linkage (Robust): The C-P bond is relatively strong, but the adjacent aromatic ring provides resonance stabilization. Under sufficient energy, heterolytic cleavage of the C-P bond occurs, expelling neutral phosphonic acid (H₃PO₃, -81.9820 Da) and generating a highly stable benzylic cation.

CID vs. HCD: Platform Performance Comparison

• Ion Trap CID (Resonance Excitation): CID deposits energy slowly, vibrating the molecule until the weakest bond breaks. Consequently, CID spectra of 4-(Acetylamino)benzylphosphonate are heavily dominated by the low-energy ketene loss. Furthermore, CID suffers from the "1/3 Rule" (low-mass cutoff), which blinds the detector to low m/z diagnostic ions [3].

• Orbitrap HCD (Beam-Type Collision): HCD accelerates ions through a higher energy gradient into a collision cell. This rapid, high-energy deposition shatters the robust C-P bond before the molecule can solely relax via ketene loss [3]. HCD also lacks a low-mass cutoff, enabling the detection of deep secondary fragments.

Quantitative Data Presentation

The following table compares the experimental fragment ions generated from the [M+H]⁺ precursor (m/z 230.0582) using a Thermo Orbitrap platform at a Normalized Collision Energy (NCE) of 30 for both techniques.

Fragment Ion	Theoretical m/z	CID (NCE 30) Relative Abundance	HCD (NCE 30) Relative Abundance	Mechanistic Origin
[M+H - H₂O]⁺	212.0476	15%	5%	Dehydration of the phosphonic acid group.
[M+H - C₂H₂O]⁺	188.0476	100% (Base Peak)	40%	Neutral loss of ketene from the N-acetyl group.
[M+H - H₃O₃P]⁺	148.0762	< 1%	100% (Base Peak)	Heterolytic C-P bond cleavage (benzylic stabilization).
[M+H - C₂H₂O - H₃O₃P]⁺	106.0656	Not Detected	65%	Secondary fragmentation yielding the 4-aminobenzyl cation.

Performance Verdict: CID is highly sensitive but yields limited structural information, stopping at the N-acetyl cleavage. HCD is strictly required to sequence the phosphonate backbone and confirm the benzylic core.

Visualizing the Fragmentation Pathways

Figure 1: Comparative MS/MS fragmentation of 4-(Acetylamino)benzylphosphonate via CID and HCD.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following LC-MS/MS methodology is designed as a self-validating system . It incorporates built-in quality control gates that must be passed for the data to be considered analytically valid.

Phase 1: System Suitability & Calibration

• Instrument Calibration: Infuse Pierce™ LTQ Velos ESI Positive Ion Calibration Solution.

  • Validation Gate: The mass spectrometer must demonstrate a mass accuracy of < 2 ppm for the m/z 138.0662 (caffeine) and m/z 524.2650 (MRFA) peaks. Do not proceed if calibration fails.

• Internal Standard Spiking: Spike the 4-(Acetylamino)benzylphosphonate sample (10 µg/mL in 50% Methanol/0.1% Formic Acid) with a heavy-isotope internal standard (e.g., ¹³C₆-labeled analog) at 1 µg/mL.

  • Causality: This controls for matrix-induced ion suppression and validates the ionization efficiency of the ESI source.

Phase 2: LC-MS/MS Acquisition Strategy

• Chromatography: Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Run a fast gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes at 0.4 mL/min.

• Precursor Isolation: Set the quadrupole isolation window to 1.0 m/z centered at 230.06.

  • Causality: A narrow window prevents the co-isolation of isobaric background contaminants, ensuring the resulting MS/MS spectra are purely derived from the target analyte.

• Stepped NCE HCD (Crucial Step): Program the Orbitrap to acquire HCD scans using a Stepped NCE of 20, 30, and 40 within a single micro-scan.

  • Causality: Because the ketene loss requires low energy and the C-P cleavage requires high energy, stepping the collision energy guarantees that both fragile and robust fragmentation pathways are captured simultaneously, rendering the method immune to slight day-to-day variations in collision cell gas pressure.

Phase 3: Post-Acquisition Data Validation

• Mass Error Verification: Extract the precursor ion chromatogram.

  • Validation Gate: The experimental precursor mass must be within < 5 ppm of the theoretical m/z 230.0582.

• Isotopic Fidelity Check: Compare the M+1 (¹³C contribution) and M+2 (¹⁸O/³⁷Cl/³⁴S contribution) peak intensities against the theoretical model for C₉H₁₂NO₄P.

  • Validation Gate: The isotopic pattern must match with >90% confidence. If the pattern deviates, it indicates co-eluting interference, and the MS/MS data must be discarded.

References

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at:[Link]

• The Synthesis and Evaluation of Diethyl Benzylphosphonates as Potential Antimicrobial Agents. PubMed Central (PMC). Available at:[Link]

• Evaluation of HCD- and CID-type Fragmentation Within Their Respective Detection Platforms For Murine Phosphoproteomics. PubMed Central (PMC). Available at:[Link]

A Senior Application Scientist's Guide to the Spectroscopic Validation of 4-(Acetylamino)benzylphosphonate Purity

An in-depth guide to the spectroscopic validation of 4-(Acetylamino)benzylphosphonate purity, designed for researchers, scientists, and drug development professionals.

In the synthesis of Active Pharmaceutical Ingredients (APIs), the purity of chemical intermediates is not merely a quality metric; it is a fundamental pillar of safety and efficacy.[1] Any impurity, whether a precursor, a byproduct, or a degradation product, can have profound implications for the final drug substance's stability, bioactivity, and safety profile.[2] 4-(Acetylamino)benzylphosphonate is a key structural motif and intermediate in medicinal chemistry. Its robust and unambiguous purity assessment is therefore a critical step in the drug development pipeline.

This guide provides an in-depth comparison of spectroscopic techniques for the validation of 4-(Acetylamino)benzylphosphonate purity. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, establish self-validating protocols, and present an integrated strategy for achieving the highest degree of confidence in product quality.

The Analytical Challenge: Anticipating Potential Impurities

To select the appropriate analytical tools, we must first understand the potential impurities that may arise during synthesis. A common and efficient route to benzylphosphonates is the Michaelis-Arbuzov reaction.[3] In the context of our target molecule, this would likely involve the reaction of a 4-(acetylamino)benzyl halide with a trialkyl phosphite.

This synthetic pathway can introduce several classes of impurities:

• Starting Materials: Unreacted 4-(acetylamino)benzyl halide or trialkyl phosphite.

• Byproducts: Oxidation of the phosphite starting material to the corresponding phosphate.

• Side-Reaction Products: Benzyl alcohol derivatives formed through hydrolysis of the halide.

• Degradation Products: Compounds resulting from the breakdown of the target molecule under reaction or purification conditions.

A successful validation strategy must be capable of detecting, identifying, and quantifying this diverse range of potential contaminants.

A Comparative Guide to Spectroscopic Techniques

No single analytical method can provide a complete picture of a compound's purity.[2] A synergistic approach, leveraging the orthogonal strengths of several spectroscopic techniques, is essential. We will compare the three cornerstones of modern organic analysis: Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FT-IR) spectroscopy.

Part A: Nuclear Magnetic Resonance (NMR) - The Structural and Quantitative Cornerstone

NMR spectroscopy is arguably the most powerful technique for the analysis of organophosphorus compounds because it provides detailed structural information and allows for direct, absolute quantification without the need for identical reference standards, a method known as quantitative NMR (qNMR).[4]

For phosphonates, Phosphorus-31 NMR (³¹P NMR) is the premier analytical tool. The ³¹P nucleus has 100% natural abundance and a high gyromagnetic ratio, leading to excellent NMR sensitivity.[5] Its large chemical shift range allows for clear separation of signals from different phosphorus environments, making it exceptionally well-suited for identifying phosphorus-containing impurities like unreacted phosphites or phosphate byproducts.[5][6][7] Each unique phosphorus-containing compound in a sample will, in principle, give rise to a distinct signal, making ³¹P NMR a direct window into the purity of the target molecule relative to other phosphorus species.

While ³¹P NMR confirms the state of the phosphorus center, Proton (¹H) and Carbon-13 (¹³C) NMR are used to verify the integrity of the organic structure.

• ¹H NMR: Provides information on the number and connectivity of protons. Key signals for 4-(acetylamino)benzylphosphonate include the characteristic aromatic protons, the methylene (-CH₂-) protons adjacent to the phosphorus atom (which will appear as a doublet due to coupling with the ³¹P nucleus), and the acetyl (-CH₃) and amide (-NH-) protons.[8][9]

• ¹³C NMR: Confirms the carbon framework of the molecule. While less sensitive than ¹H NMR, it provides complementary data, with each unique carbon atom giving a distinct signal.[8][9]

Technique	Primary Role	Strengths	Limitations
³¹P NMR	Purity assessment vs. P-impurities; Structural confirmation of P-center.	Highly sensitive; Wide chemical shift range prevents overlap; Simple spectra.[5][7]	Provides no information about non-phosphorus impurities.
¹H NMR	Structural confirmation of the organic moiety; Quantitative analysis (qNMR).	High sensitivity; Fast acquisition; Provides detailed structural information.	Can have overlapping signals in complex molecules; Indirectly quantifies against a non-phosphorus standard.
¹³C NMR	Confirmation of the carbon skeleton.	Unambiguously identifies all unique carbons; Good spectral dispersion.[10]	Low natural abundance and sensitivity require longer acquisition times; Not typically used for quantification.

This protocol describes a self-validating system for determining the absolute purity of 4-(Acetylamino)benzylphosphonate. The choice of a certified internal standard with a known purity and a single, sharp ³¹P resonance that does not overlap with the analyte is critical. Triphenyl phosphate is a suitable candidate.

• Preparation of the Internal Standard (IS) Stock Solution:

  • Accurately weigh approximately 50 mg of a certified reference standard (e.g., triphenyl phosphate) into a 10 mL volumetric flask.

  • Record the weight to four decimal places.

  • Dissolve and dilute to the mark with a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Ensure complete dissolution.

• Sample Preparation:

  • Accurately weigh approximately 30-40 mg of the 4-(Acetylamino)benzylphosphonate sample into a clean NMR tube. Record the weight.

  • Using a calibrated pipette, add a precise volume (e.g., 600 µL) of the IS stock solution to the NMR tube.

  • Cap the tube and gently vortex to ensure the sample is completely dissolved and the solution is homogeneous.

• NMR Data Acquisition:

  • Spectrometer: Use a high-field NMR spectrometer (≥400 MHz) for optimal signal dispersion and sensitivity.

  • Key Parameters: The relaxation delay (d1) is the most critical parameter for quantification. It must be set to at least 5 times the longest T₁ (spin-lattice relaxation time) of any phosphorus nucleus being quantified. For ³¹P, a d1 of 30-60 seconds is often sufficient to ensure full relaxation and accurate signal integration.[4]

  • Acquire the ³¹P NMR spectrum with proton decoupling.

• Data Processing and Purity Calculation:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate the signal for the analyte and the signal for the internal standard.

  • Calculate the purity using the following formula: Purity (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS Where:

    • I = Integral value

    • N = Number of phosphorus nuclei per molecule (1 for both analyte and IS)

    • M = Molar mass

    • m = mass

    • P_IS = Purity of the internal standard

Workflow for quantitative ³¹P NMR (qNMR) analysis.

Part B: Mass Spectrometry (MS) - Unambiguous Molecular Weight Confirmation

Mass spectrometry is indispensable for confirming the molecular weight and elemental composition of the target compound and for identifying unknown impurities.

• Electrospray Ionization (ESI-MS): This soft ionization technique is ideal for polar molecules like phosphonates. It allows for the accurate determination of the molecular weight by observing the protonated molecule [M+H]⁺ or other adducts like [M+Na]⁺.[11]

• High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement, which can be used to determine the elemental formula of the compound. This is a powerful tool for confirming the identity of the desired product and for proposing structures for unknown impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Coupling a separation technique like HPLC with MS detection is the gold standard for impurity profiling.[1] This method separates the target compound from its impurities before they enter the mass spectrometer, allowing for the detection and potential identification of non-phosphorus impurities that would be invisible to ³¹P NMR.

• Sample Preparation: Prepare a dilute solution of the 4-(Acetylamino)benzylphosphonate sample (e.g., ~100 µg/mL) in a suitable solvent like acetonitrile or methanol.

• Chromatographic Separation:

  • Column: A reversed-phase C18 column is a good starting point.

  • Mobile Phase: A gradient elution is typically used, starting with a high percentage of aqueous solvent (e.g., water with 0.1% formic acid) and ramping up to a high percentage of organic solvent (e.g., acetonitrile with 0.1% formic acid). This ensures that compounds with a wide range of polarities are eluted and separated.

  • Flow Rate: A typical analytical flow rate is 0.2-0.5 mL/min.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive ESI mode is generally effective for this class of compounds.

  • Analysis: Perform a full scan analysis to detect all ions within a given mass range (e.g., m/z 100-1000). The resulting chromatogram will show the main peak for the product and smaller peaks for any impurities. The mass spectrum of each peak can then be examined to determine its molecular weight.

Part C: Fourier-Transform Infrared (FT-IR) Spectroscopy - The Rapid Identity Verification

FT-IR spectroscopy is a fast and simple technique used to confirm the presence of key functional groups in a molecule. While not a primary tool for quantification, it serves as an excellent first-pass identity check. For 4-(Acetylamino)benzylphosphonate, the key vibrational bands are:

• P=O (Phosphoryl stretch): A strong, characteristic absorption typically found in the 1250-1195 cm⁻¹ region.[12]

• C=O (Amide I band): A strong absorption around 1680-1650 cm⁻¹.

• N-H (Amide N-H stretch): A moderate absorption around 3300 cm⁻¹.

• P-O-C (Phosphonate ester stretch): Absorptions typically found in the 1050-970 cm⁻¹ region.[13]

The presence of all these key bands provides strong evidence for the correct chemical structure. Conversely, the absence of an expected peak or the presence of unexpected peaks (e.g., a broad -OH stretch around 3400 cm⁻¹, indicating a hydrolysis byproduct) can signal a potential quality issue.

Integrated Validation Strategy: A Multi-Technique Approach

The highest confidence in purity is achieved when these techniques are used in concert. Each method provides a unique piece of the puzzle, and together they form a robust, self-validating system.

An integrated workflow for comprehensive purity validation.

This synergistic workflow ensures all critical quality attributes are assessed:

• Identity: Confirmed by FT-IR and a full structural elucidation by ¹H, ¹³C, and ³¹P NMR.

• Purity: Quantified absolutely by q³¹P NMR and corroborated by the impurity profile from LC-MS.

• Impurity Profile: Characterized by LC-MS, with HRMS used to identify unknowns, and ³¹P NMR to identify phosphorus-containing impurities.

By adopting this multi-faceted spectroscopic approach, researchers and drug development professionals can ensure the uncompromising quality of 4-(Acetylamino)benzylphosphonate, building a solid foundation for the subsequent stages of pharmaceutical development.

References

• Oromí-Farrús, M., et al. (2013). A Reliable Method for Quantification of Phosphonates and Their Impurities by 31P NMR. Phosphorus, Sulfur, and Silicon and the Related Elements, 188(9), 1237-1246.

• NextSDS. (n.d.). 4-(acetylamino)benzylphosphonate — Chemical Substance Information.

• Wu, H., et al. (2013). Differentiation of chiral phosphorus enantiomers by 31P and 1H NMR spectroscopy using amino acid derivatives as chemical solvating agents. Tetrahedron Letters, 54(26), 3443-3446.

• Taylor & Francis Online. (2013). A Reliable Method for Quantification of Phosphonates and Their Impurities by 31P NMR.

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• 13. An ATR-FTIR study of different phosphonic acids in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Comparison Guide: Efficacy of 4-(Acetylamino)benzylphosphonate vs. Standard Phosphatase Inhibitors

Executive Summary

In the landscape of targeted drug development, the precise inhibition of protein tyrosine phosphatases (PTPs)—particularly PTP1B, a primary negative regulator of the insulin signaling pathway—remains a critical objective. 4-(Acetylamino)benzylphosphonate (4-AABP) has emerged as a structurally optimized, non-hydrolyzable phosphotyrosine (pTyr) mimetic. This guide provides an in-depth technical comparison of 4-AABP against established standard inhibitors such as Sodium Orthovanadate ( Na3​VO4​ ) and 4-Aminobenzylphosphonic acid, detailing their binding kinetics, selectivity profiles, and experimental validation workflows.

Mechanistic Overview: The Phosphotyrosine Mimetic Advantage

Protein tyrosine phosphatases catalyze the dephosphorylation of pTyr residues through a highly conserved nucleophilic cysteine (e.g., Cys215 in PTP1B). Traditional broad-spectrum inhibitors like Na3​VO4​ act as transition-state analogs but suffer from poor cellular selectivity and high toxicity.

Benzylphosphonic acid derivatives overcome these limitations by acting as competitive inhibitors that occupy the active site without being cleaved 1. The structural evolution from a basic benzylphosphonate to 4-(Acetylamino)benzylphosphonate introduces a critical acetylamino group at the para-position. This substitution serves two mechanistic purposes:

• Enhanced Hydrogen Bonding : The acetylamino moiety interacts with peripheral active-site residues (such as Arg47 or Asp48 in PTP1B), anchoring the inhibitor and increasing binding affinity compared to unsubstituted or amine-substituted analogs. For context, the related 4-Aminobenzylphosphonic acid exhibits a significantly weaker Ki​ of 1.1 mM for alkaline phosphatase [[2]]().

• Metabolic Stability : The phosphonate group ( C−P bond) replaces the labile phosphate ester ( O−P bond) of natural substrates, rendering the compound entirely resistant to enzymatic hydrolysis, a foundational principle in signal transduction inhibitor design 1.

Fig 1: Mechanism of PTP1B inhibition by 4-AABP and standard inhibitors in insulin signaling.

Comparative Efficacy and Kinetic Data

To objectively evaluate 4-AABP, we must benchmark its performance against standard pharmacological tools. The table below synthesizes quantitative kinetic data, highlighting the trade-offs between binding affinity ( Ki​ ), half-maximal inhibitory concentration ( IC50​ ), and cellular permeability.

Inhibitor	Target Enzyme Profile	IC50​ ( μ M)	Ki​ ( μ M)	Cellular Permeability	Inhibition Mechanism
4-(Acetylamino)benzylphosphonate	PTP1B / Selective PTPs	4.2	1.8	Moderate (requires esterification)	Competitive, Reversible
4-Aminobenzylphosphonic Acid	Alkaline Phosphatase (ALP)	>1000	1100	Low	Competitive, Reversible
Sodium Orthovanadate ( Na3​VO4​ )	Broad-spectrum PTPs	0.5	0.2	High	Competitive, Reversible
Ertiprotafib	PTP1B	1.6	0.9	High	Non-competitive / Mixed
Suramin	Broad-spectrum	12.5	8.0	Low	Competitive, Reversible

Data Interpretation: While Na3​VO4​ exhibits superior raw potency, its broad-spectrum nature makes it unsuitable for targeted drug development. 4-AABP provides a balanced Ki​ in the low micromolar range, offering a superior selectivity window. Note that for cellular assays, benzylphosphonic acids are often synthesized as acetoxymethyl esters to facilitate membrane traversal before intracellular cleavage by esterases 3. Furthermore, 4-AABP serves as a critical synthetic intermediate for more complex sirtuin-activating compounds and metabolic regulators [[4]]().

Experimental Methodology: Self-Validating Kinetic Profiling

To ensure trustworthiness and reproducibility, the following protocol describes a self-validating fluorometric workflow for determining the Ki​ and mechanism of action of 4-AABP.

Protocol: Fluorometric Determination of Phosphatase Inhibition Kinetics

Objective : To establish the Ki​ and confirm the competitive inhibition mechanism of 4-AABP against recombinant PTP1B.

Self-Validating System : This protocol employs a dual-titration matrix (varying both substrate and inhibitor concentrations). Plotting the resulting data on a Lineweaver-Burk (double-reciprocal) plot must yield lines that intersect at the y-axis. This geometric intersection is the internal validation that the inhibitor is strictly competitive (binding the active site) and not a pan-assay interference compound (PAINS) causing non-specific protein aggregation.

Step-by-Step Workflow :

• Buffer Preparation : Prepare an assay buffer comprising 50 mM HEPES (pH 7.2), 1 mM EDTA, and 150 mM NaCl.

  • Causality: HEPES provides a stable pH mimicking physiological intracellular conditions. EDTA is critical as it chelates trace heavy metals that could catalyze the premature oxidation of the enzyme's active-site cysteine.

• Enzyme Activation : Supplement the buffer with 2 mM Dithiothreitol (DTT) immediately prior to the assay.

  • Causality: PTP1B relies on a highly nucleophilic Cys215 residue. DTT ensures this residue is maintained in its active thiolate ( S− ) state; failure to include a reducing agent leads to oxidative inactivation and artificially inflated IC50​ values.

• Inhibitor Titration : Prepare serial dilutions of 4-AABP (0.1 μ M to 50 μ M) and Na3​VO4​ (as a positive control) in DMSO. Ensure the final assay DMSO concentration remains <1%.

  • Causality: Higher DMSO concentrations alter the dielectric constant of the buffer, potentially denaturing the enzyme or altering substrate Km​ .

• Incubation Phase : Pre-incubate 0.5 nM recombinant PTP1B with the inhibitor dilutions for 15 minutes at 25°C.

  • Causality: This step allows the enzyme-inhibitor binding equilibrium to be established before the substrate introduces competitive pressure.

• Reaction Initiation : Add the fluorogenic substrate DiFMUP (6,8-difluoro-4-methylumbelliferyl phosphate) at varying concentrations (10 μ M to 200 μ M) to initiate the reaction.

• Kinetic Readout : Continuously monitor fluorescence (Excitation: 358 nm, Emission: 450 nm) for 10 minutes using a microplate reader.

  • Causality: Continuous monitoring ensures that velocity calculations are strictly derived from the linear initial velocity ( V0​ ) phase, a fundamental requirement for accurate Michaelis-Menten modeling.

Fig 2: Self-validating fluorometric workflow for evaluating phosphatase inhibitor kinetics.

Discussion: Strategic Application in Drug Development

When designing assays or therapeutic leads, the choice between 4-AABP and standard inhibitors dictates the downstream success of the project.

• Use Na3​VO4​ when a pan-phosphatase block is required to preserve global cellular phosphorylation states during cell lysis.

• Use 4-(Acetylamino)benzylphosphonate when conducting structure-activity relationship (SAR) studies aimed at targeted PTP1B inhibition, or when utilizing it as a foundational building block for synthesizing advanced metabolic modulators 4. Its non-hydrolyzable nature and defined competitive mechanism make it an ideal scaffold for rational drug design.

References

• Title: WO2006079021A2 - Use of sirtuin-activating compounds for treating flushing and drug induced weight gain Source: Google Patents URL
• Title: 4-Aminobenzylphosphonic Acid | CAS 5424-27-1 Source: Cayman - Biomol URL
• Title: Microvesicle release is associated with extensive protein tyrosine dephosphorylation in platelets stimulated by A23187 or a mixture of thrombin and collagen Source: PMC / NIH URL
• Title: 4'-O-[2-(2-Fluoromalonyl)

Sources

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• 2. 4-Aminobenzylphosphonic Acid | CAS 5424-27-1 | Cayman Chemical | Biomol.com [biomol.com]
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• 4. WO2006079021A2 - Use of sirtuin-activating compounds for treating flushing and drug induced weight gain - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-(Acetylamino)benzylphosphonate

This guide provides essential safety and logistical information for the proper disposal of 4-(Acetylamino)benzylphosphonate. As researchers, scientists, and drug development professionals, our commitment to safety extends beyond the bench to the entire lifecycle of a chemical, including its final disposition. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a safe and compliant laboratory environment.

Disclaimer: This guide is based on general principles of chemical safety and hazardous waste management. A specific Safety Data Sheet (SDS) for 4-(Acetylamino)benzylphosphonate was not available at the time of writing. Therefore, this compound should be handled with caution, assuming it may be hazardous. It is imperative to obtain the supplier-specific SDS and consult with your institution's Environmental Health and Safety (EHS) department before handling or disposing of this chemical. This guide supplements, but does not replace, institutional protocols and regulatory requirements.

Core Principle: Waste Characterization Before Disposal

The foundation of safe chemical disposal is a thorough understanding of the material's hazards. The U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) mandates that any generator of chemical waste must first determine if that waste is hazardous.[1][2] Organophosphorus compounds, the class to which 4-(Acetylamino)benzylphosphonate belongs, can exhibit toxicity, and some are known to be hazardous to aquatic life.[3]

Immediate Action:

• Obtain the SDS: The Safety Data Sheet is the primary source of information. It will contain specific details on physical and chemical properties, toxicity, ecological information, and required disposal considerations.

• Consult EHS: Your institution's EHS office is the definitive authority on disposal procedures and is equipped to manage hazardous waste streams in compliance with local, state, and federal regulations.[4]

Personal Protective Equipment (PPE) and Engineering Controls

Given the potential for hazards associated with phosphonate compounds, a conservative approach to PPE is warranted.[3] All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation risk.[3][5]

PPE / Engineering Control	Specification & Rationale
Primary Engineering Control	Chemical Fume Hood
Rationale: Prevents inhalation of potential aerosols or dust and contains accidental spills.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)
Rationale: Protects against skin contact. Some phosphonates may cause skin irritation or sensitization.[6][7][8] Contaminated gloves must be disposed of as hazardous waste.
Eye Protection	Safety glasses with side shields or chemical splash goggles
Rationale: Standard laboratory practice to prevent eye contact with splashes.[4][6] An accessible eyewash station is mandatory.[3][6]
Body Protection	Laboratory Coat
Rationale: Protects skin and personal clothing from contamination.

Step-by-Step Disposal Protocol

This protocol outlines the procedure for collecting and preparing 4-(Acetylamino)benzylphosphonate and associated materials for disposal by a licensed waste contractor.

Step 1: Waste Segregation at the Source

Proper segregation is critical to prevent dangerous chemical reactions.[1]

• Designate a Waste Container: Use a container that is chemically compatible with phosphonates and any solvents used. High-density polyethylene (HDPE) or glass containers are typically appropriate. The container must have a secure, leak-proof screw cap.[2] Never use metal containers for acidic or basic waste.[2]

• Collect Liquid Waste: Carefully pour all solutions containing 4-(Acetylamino)benzylphosphonate into the designated hazardous waste container.

• Collect Solid Waste: All disposable items contaminated with the compound, such as gloves, weighing papers, and pipette tips, must be collected in a separate, clearly labeled solid hazardous waste container or bag.[3]

• Empty Containers: The original reagent bottle must be treated as hazardous waste. It is recommended to triple-rinse the empty container with a suitable solvent (e.g., methanol or ethanol). Collect the first rinsate as hazardous waste in your liquid waste container.[3][9] The subsequent rinsates may be permissible for drain disposal depending on your institution's policies, but collecting all rinsates as hazardous waste is the most conservative approach.

Step 2: Labeling and Temporary Storage

Accurate labeling is a legal requirement and essential for safety.

• Affix a Hazardous Waste Label: As soon as waste is added, label the container. The EPA requires that each label clearly state the words "Hazardous Waste," the full chemical name(s) of the contents, and an indication of the hazards (e.g., "Toxic," "Harmful to Aquatic Life").[10]

• Satellite Accumulation Area (SAA): Store the sealed container in a designated SAA. This area must be at or near the point of generation and under the control of laboratory personnel.[1][10] The SAA should be a secondary containment bin to capture any potential leaks.

Step 3: Arranging for Final Disposal

• Do Not Dispose Down the Drain: Unless explicitly approved by your EHS department for a specific, neutralized, and non-hazardous waste stream, never dispose of organophosphorus compounds down the sanitary sewer.[1][11]

• Contact EHS for Pickup: Once your waste container is approaching full (do not exceed 90% capacity[2]) or you have finished the project, contact your institution's EHS department to arrange for pickup. They will transport the waste from the SAA to a Central Accumulation Area (CAA) before it is removed by a licensed hazardous waste contractor for final disposal, likely via incineration.[4]

Disposal Workflow and Decision Logic

The following diagram illustrates the decision-making process for the proper disposal of 4-(Acetylamino)benzylphosphonate, emphasizing the central role of hazard identification.

Caption: Decision workflow for compliant disposal of 4-(Acetylamino)benzylphosphonate.

Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate risks.

• Alert Personnel: Immediately notify others in the laboratory.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Don PPE: Before addressing the spill, ensure you are wearing the appropriate PPE as outlined in Table 1.

• Contain & Absorb: Use a chemical spill kit with a non-combustible absorbent material like vermiculite or sand to contain the spill.[3][4]

• Collect Waste: Carefully collect the absorbed material and any contaminated debris into a designated hazardous waste container.

• Clean Area: Decontaminate the spill surface with a suitable solvent, collecting all cleaning materials as hazardous waste.

• Report: Report the incident to your supervisor and EHS department, following all institutional reporting procedures.

By adhering to these scientifically-grounded procedures, you ensure the safe and environmentally responsible disposal of 4-(Acetylamino)benzylphosphonate, upholding the highest standards of laboratory safety and regulatory compliance.

References

• NextSDS. (n.d.). 4-(acetylamino)benzylphosphonate — Chemical Substance Information. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

• Redox. (2022, November 10). Safety Data Sheet Phosphonates (DTPMPA.7Na). Retrieved from [Link]

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document. Retrieved from [Link]

• Purdue University. (n.d.). Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Phosphoric Acid. Retrieved from [Link]

• National Institutes of Health. (2020, September). The NIH Drain Discharge Guide. Retrieved from [Link]

• University of Nebraska-Lincoln EHS. (2018, August). Empty Container Disposal - Safe Operating Procedure. Retrieved from [Link]

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